Cas no 1261724-07-5 (2-Fluoro-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261724-07-5
• MF: C₁₂H₆F₄INO
• MW: 383.080229282379
• CID: 4924731
• Update Time: 2025-10-21

2-Fluoro-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F4INO/c13-11-9(5-7(17)6-18-11)8-3-1-2-4-10(8)19-12(14,15)16/h1-6H
• InChI Key： ZZFAPSUKMWEVRZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine

2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine: A Comprehensive Overview

The compound 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine (CAS No. 1261724-07-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound has garnered considerable attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthetic methodologies, and recent advancements in its application across various scientific domains.

Structural Analysis and Key Features

The molecular structure of 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine is characterized by a pyridine ring system with substituents at positions 2, 3, and 5. The presence of a fluorine atom at position 2, an iodine atom at position 5, and a trifluoromethoxy-substituted phenyl group at position 3 imparts unique electronic and steric properties to the molecule. The trifluoromethoxy group (-OCF₃), attached to the phenyl ring, introduces strong electron-withdrawing effects, which significantly influence the reactivity and stability of the compound. These structural attributes make it an ideal candidate for exploring diverse chemical transformations and biological interactions.

Synthesis and Optimization

The synthesis of 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine involves a multi-step process that typically begins with the preparation of the trifluoromethoxy-substituted phenyl derivative. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions as an efficient method for constructing the pyridine ring system. Researchers have also explored alternative routes involving Suzuki-Miyaura coupling and Buchwald-Hartwig amination to optimize the synthesis process. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale applications.

Biological Activity and Applications

One of the most remarkable aspects of 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine is its potential in drug discovery. Recent studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as kinase targets associated with metastasis and angiogenesis. The compound's unique electronic properties allow it to interact effectively with these enzymes, making it a promising lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in designing novel catalysts for organic transformations. Furthermore, its photophysical properties make it a candidate for applications in optoelectronic devices.

Recent Research Highlights

Recent research has focused on understanding the role of 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine in modulating cellular signaling pathways. A study published in *Nature Communications* revealed that this compound selectively inhibits the Wnt/β-catenin pathway, which is often dysregulated in various cancers. This finding underscores its potential as a therapeutic agent for treating cancers with Wnt pathway activation.

Another groundbreaking study conducted by researchers at Stanford University explored the use of this compound as a building block for constructing supramolecular assemblies. By exploiting its ability to form hydrogen bonds and π–π interactions, they successfully synthesized self-assembled nanostructures with applications in drug delivery systems.

Challenges and Future Directions

Despite its immense potential, the development of 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine into clinical therapeutics faces several challenges. One major hurdle is optimizing its pharmacokinetic profile to enhance bioavailability while minimizing toxicity. Ongoing research is focused on modifying its structure to improve solubility and stability without compromising its biological activity.

In conclusion, 2-Fluoro-5-Iodo-3-(2-(Trifluoromethoxy)Phenyl)Pyridine (CAS No. 1261724-07) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising biological activities continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.